5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H9FN2O2/c1-14-10(9(6-13-14)11(15)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key: GBGGFHCFCZHRRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)C2=CC=C(C=C2)F

Description

5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9FN2O2 and its molecular weight is 220.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the compound (14.2 g, 57.4 mmol) obtained in step 1 in ethanol (50 mL) was added 2N aqueous sodium hydroxide solution (63.2 mL, 126 mmol) at room temperature, and the mixture was heated under reflux for 1 hr. The reaction mixture was cooled to room temperature, and 2N hydrochloric acid was added until the mixture became pH 6. The precipitate was collected by filtration with ethyl acetate to give a mixture (3:2.2 (mol/mol), 13.0 g, 100%) of 5-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid and 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid as a white powder.